6-{2-[(3-fluorophenyl)amino]-1,3-thiazol-4-yl}-5-methyl-3-phenyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 6-[2-(3-fluoroanilino)-1,3-thiazol-4-yl]-5-methyl-3-phenyl-4a,7a-dihydro-1H-thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H17FN4O2S2/c1-12-17-19(26-22(29)27(20(17)28)15-8-3-2-4-9-15)31-18(12)16-11-30-21(25-16)24-14-7-5-6-13(23)10-14/h2-11,17,19H,1H3,(H,24,25)(H,26,29)
• InChI Key: FALPAVPWWMYCRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2C1C(=O)N(C(=O)N2)C3=CC=CC=C3)C4=CSC(=N4)NC5=CC(=CC=C5)F
• Molecular Formula: C22H17FN4O2S2
• Molecular Weight: 452.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a thiazole ring, a thieno[2,3-d]pyrimidine ring, and phenyl groups. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of conjugated double bonds in the heterocyclic rings. The presence of the fluorophenyl and methyl groups could introduce some steric hindrance.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amino group could participate in various reactions such as acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its lipophilicity, potentially affecting its solubility and permeability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Similar compounds have been found to inhibit certain enzymes, which could be a potential mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research could focus on elucidating the biological activity of this compound, optimizing its synthesis, and investigating its potential therapeutic applications.